Manganese tungsten oxide (MnWO4)

• IUPAC Name: dioxido(dioxo)tungsten;manganese(2+)
• InChI: InChI=1S/Mn.4O.W/q+2;;;2*-1
• InChI Key: CRLHSBRULQUYOK-UHFFFAOYSA-N
• Canonical SMILES: [O-][W](=O)(=O)[O-].[Mn+2]
• Molecular Formula: MnO4W
• Molecular Weight: 302.78 g/mol
• CAS RN: 14177-46-9

Description

Synthesis Analysis

MnWO4 has been synthesized through various methods, including surfactant-free precipitation, sonochemical processes, hydrothermal treatments, and microwave irradiation. The surfactant-free precipitation method results in MnWO4 nanocapsules, characterized by spectroscopic techniques, revealing a capsule morphology with dimensions in the nanometer range (S. Muthamizh et al., 2015). A sonochemical approach utilizing a green capping agent has been employed to create nanostructured MnWO4, showcasing superior photocatalytic performance for toxic pollutant degradation (S. Zinatloo-Ajabshir et al., 2021). Microwave irradiation methods have also been explored, leading to manganese-doped tungsten oxide materials with distinct physical properties (Mohammed Harshulkhan Sayed Abhudhahir & J. Kandasamy, 2015).

Molecular Structure Analysis

The molecular structure of MnWO4 has been investigated through various characterization techniques, including X-ray diffraction (XRD), scanning electron microscopy (SEM), and transmission electron microscopy (TEM). These studies confirm the wolframite structure of MnWO4, with modifications in morphology observed depending on the synthesis method employed.

Chemical Reactions and Properties

MnWO4 exhibits remarkable catalytic properties, as evidenced by its application in the selective oxidation of olefins and alcohols. Nanoparticles of manganese oxide supported on tungsten oxide (WO3) synthesized by impregnation methods have shown efficient catalytic oxidation capabilities (M. Amini, 2015). Furthermore, MnWO4 has been utilized in photocatalytic applications for hydrogen production through water splitting, showcasing the effect of synthesis conditions on its photocatalytic properties (M. Joaquín-Morales et al., 2019).

Physical Properties Analysis

The physical properties of MnWO4, such as optical properties and electronic structure, have been thoroughly examined. Studies indicate that MnWO4 possesses direct and indirect optical transitions with potential for applications in photocatalysis and photo-electrochemical devices. The nanostructuring of MnWO4 has been found to significantly influence its charge-storage capabilities, making it an attractive material for supercapacitor applications (K. Sardar et al., 2022).

Scientific Research Applications

• Electrochemical Sensing : MnWO4 nanocapsules synthesized by a surfactant-free precipitation method show potential in electrochemical sensing applications. These nanocapsules, when used to modify glassy carbon electrodes, can detect quercetin, an important flavonoid (S. Muthamizh et al., 2015).

• Photocatalysis : MnWO4 demonstrates high efficiency as a photocatalyst for decomposing toxic pollutants. Synthesized via a sonochemical process, it shows remarkable activity in removing organic contaminants from water under visible light, making it a promising material for environmental remediation (S. Zinatloo-Ajabshir et al., 2021).

• Energy Conversion in Dye-Sensitized Solar Cells : MnWO4 embedded in biomass-derived carbon shows enhanced electrochemical performance in dye-sensitized solar cells (DSSCs). This composite material can significantly improve the power conversion efficiency of DSSCs, presenting an alternative to platinum-based catalysts (Jingwen Li et al., 2020).

• Oxygen Evolution in Seawater Electrolysis : MnWO4 electrodes exhibit high efficiency for oxygen evolution in seawater electrolysis. When used in combination with other materials, such as IrO2-coated titanium, they show significant enhancements in electrolytic performance (K. Izumiya et al., 1998).

• Supercapacitors : MnWO4 microflowers synthesized through a sonochemical process exhibit excellent electrochemical properties for supercapacitor applications. These materials demonstrate high specific capacitance and cycling stability, making them suitable for high-performance asymmetric supercapacitors (B. G. S. Raj et al., 2019).

• Oxidative Degradation of Pollutants : MnWO4 nanoparticles, prepared via impregnation methods, show significant catalytic performance in the degradation of methylene blue, an organic dye, highlighting their potential in environmental applications (Mostafa Khaksar et al., 2015).

• Hydrogen Sensing : MnWO4 shows promise as a sensing material for hydrogen detection at elevated temperatures, exhibiting good sensitivity and selectivity in mixed-potential type sensors (Y. Li et al., 2015).

• Charge-Storage Applications : Different MnWO4 nanostructures synthesized through controlled reaction conditions demonstrate excellent charge-storage properties, making them suitable as electrode materials for supercapacitors (K. Sardar et al., 2022).

• Selective Oxidation Catalysts : MnWO4 nanostructures prove effective in catalyzing the selective oxidation of olefins and alcohols, with high efficiency and selectivity, offering a noble metal-free approach for chemical synthesis (M. Amini, 2015).

• Electrocatalyst for Urea Oxidation : MnWO4 and its composites with graphene oxide prepared by hydrothermal synthesis demonstrate promising potential as inexpensive electrocatalysts for urea oxidation reactions in energy storage and conversion applications (P. C. Nagajyothi et al., 2021).

Citations

Superior Electrocatalytic Activity of Ag doped MnWO4 Microflowers towards Glucose molecules

M Rajput, KK NAIK - 2021 - researchsquare.com

Herein we report the synthesis of Ag doped MnWO 4 material carried out by facile hydrothermal method and its catalytic property towards glucose molecules. The Ag-MnWO 4 material …

Number of citations: 3 www.researchsquare.com

The relevance of phase transitions in terms of the catalytic properties of oxidation catalysts

MJ Werny - 2018 - pure.mpg.de

Die strukturelle Dynamik des Mn-Na2WO4/SiO2 Katalysators unter Reaktionsbedingungen wurde mittels in-situ und operando Raman-Spektroskopie untersucht. Die Aktivität des …

Number of citations: 0 pure.mpg.de